Cas no 4680-24-4 ((+)-cis-limonene 1,2-epoxide)

(+)-cis-limonene 1,2-epoxide structure
(+)-cis-limonene 1,2-epoxide structure
Product Name:(+)-cis-limonene 1,2-epoxide
CAS No:4680-24-4
MF:C10H16O
MW:152.233443260193
MDL:MFCD09996820
CID:930540
PubChem ID:6857487
Update Time:2025-04-19

(+)-cis-limonene 1,2-epoxide Chemical and Physical Properties

Names and Identifiers

    • (+)-cis-limonene 1,2-epoxide
    • (-)-cis-limonene oxide
    • (+)-(1R,2S,4R)-cis-limonene
    • (+-)-cis-Hexahydro-indanon-(1)-oxim
    • (+-)-cis-hexahydro-indanone-(1)-oxime
    • (+)-cis-limonene oxide
    • (+)-cis-limonene-1,2-epoxide
    • (1R,2S,4R)-cis-1,2-limonene epoxide
    • AC1NWXRM
    • cis-(+)-1,2-limonene oxide
    • cis-(R)-(+)-limonene oxide
    • NSC349024
    • FEMA NO. 4655, CIS-(+)-
    • LIMONENE OXIDE, CIS-(+)-
    • rel-(1R,4R,6S)-1-Methyl-4-(prop-1-en-2-yl)-7-oxabicyclo[4.1.0]heptane
    • (+)-(1R,4R)-limonene-1,2- epoxide
    • UNII-KBX06MQJ5Y
    • CHEBI:35669
    • 7-Oxabicyclo(4.1.0)heptane, 1-methyl-4-(1-methylethenyl)-, (1alpha,4alpha,6alpha)-(+)-
    • KBX06MQJ5Y
    • 13837-75-7
    • +(-)-limonene oxide
    • SCHEMBL2747593
    • 4680-24-4
    • (R)-cis-Limonene epoxide
    • CCEFMUBVSUDRLG-KXUCPTDWSA-N
    • NS00069039
    • 1-Methyl-4-(1-methylethenyl)-7-oxabicyclo(4.1.0)heptane (1alpha,4alpha,6alpha)-(+)-
    • AKOS006302844
    • Q27093910
    • (+)-(1R,2S,4R)-LIMONENE 1,2-EPOXIDE
    • (4R)-limonene 1beta,2beta-epoxide
    • DTXSID10196943
    • DB02924
    • (1R,4R,6S)-1-methyl-4-(prop-1-en-2-yl)-7-oxabicyclo[4.1.0]heptane
    • BS-46525
    • cis-limonene-1,2-oxide
    • cis-(+)-Limonene oxide
    • (1R,4R,6S)-1-methyl-4-prop-1-en-2-yl-7-oxabicyclo[4.1.0]heptane
    • (1R,4R,6S)-4-isopropenyl-1-methyl-7-oxabicyclo[4.1.0]heptane
    • 1beta,2beta-epoxy-4betaH-p-menth-8-ene
    • A921062
    • (+)-(1R,2S,4R)-1,2-epoxy-8-p-menthene
    • 7-OXABICYCLO(4.1.0)HEPTANE, 1-METHYL-4-(1-METHYLETHENYL)-, (1R,4R,6S)-
    • AT23318
    • MDL: MFCD09996820
    • Inchi: 1S/C10H16O/c1-7(2)8-4-5-10(3)9(6-8)11-10/h8-9H,1,4-6H2,2-3H3/t8-,9+,10-/m1/s1
    • InChI Key: CCEFMUBVSUDRLG-KXUCPTDWSA-N
    • SMILES: O1[C@H]2C[C@H](C(=C)C)CC[C@@]12C

Computed Properties

  • Exact Mass: 152.12
  • Monoisotopic Mass: 152.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.5A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.5

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.931 g/mL at 20 °C(lit.)
  • Melting Point: >1000 °C
  • Flash Point: 65 °C
  • Refractive Index: n20/D 1.466
  • PSA: 12.53000
  • LogP: 2.52010
  • Solubility: Not determined

(+)-cis-limonene 1,2-epoxide Security Information

  • WGK Germany:3
  • Safety Instruction: 23-24/25
  • FLUKA BRAND F CODES:10-21
  • Storage Condition:2-8°C

(+)-cis-limonene 1,2-epoxide Pricemore >>

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abcr
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